Cas no 885525-21-3 (1H-Indole-3-carboxylic acid, 2-methyl-1-(phenylmethyl)-)

• Product Name: 1H-Indole-3-carboxylic acid, 2-methyl-1-(phenylmethyl)-
• CAS No: 885525-21-3
• MF: C₁₇H₁₅NO₂
• MW: 265.306504487991
• CID: 582017
• PubChem ID: 66743481
• Update Time: 2025-05-20

1H-Indole-3-carboxylic acid, 2-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 2-methyl-1-(phenylmethyl)-
• 1-benzyl-2-methylindole-3-carboxylic acid
• 1-Benzyl-2-methyl-1H-indole-3-carboxylic acid
• AKOS025122045
• Z2182008317
• DTXSID80735686
• EN300-704148
• FQHPBNUKSYOYHZ-UHFFFAOYSA-N
• SCHEMBL612585
• 885525-21-3
• VS-12555
• AN-666/37293008

• Inchi： 1S/C17H15NO2/c1-12-16(17(19)20)14-9-5-6-10-15(14)18(12)11-13-7-3-2-4-8-13/h2-10H,11H2,1H3,(H,19,20)
• InChI Key： FQHPBNUKSYOYHZ-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2N(CC2C=CC=CC=2)C=1C)=O

Computed Properties

• Exact Mass: 265.110278721g/mol
• Monoisotopic Mass: 265.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1H-Indole-3-carboxylic acid, 2-methyl-1-(phenylmethyl)-

1H-Indole-3-carboxylic acid, 2-methyl-1-(phenylmethyl)-

The compound 1H-Indole-3-carboxylic acid, 2-methyl-1-(phenylmethyl)- (CAS No. 885525-21-3) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the indole family, which has been extensively studied due to its unique chemical properties and biological activities. The indole ring system is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, making it highly versatile in terms of reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1H-indole derivatives, including 1H-indole-3-carboxylic acid derivatives. These compounds are often used as building blocks in drug discovery and material science. The presence of the phenylmethyl group at position 1 and the methyl group at position 2 in this compound introduces additional complexity and functionality to the molecule. Such substitutions can significantly influence the compound's solubility, stability, and bioavailability, making it an attractive candidate for further research.

One of the most promising applications of 1H-indole derivatives is in the field of medicinal chemistry. The indole ring system is known for its ability to interact with various biological targets, such as enzymes and receptors. For instance, indole-based compounds have shown potential as inhibitors of kinase enzymes, which are implicated in numerous diseases, including cancer and inflammatory disorders. The carboxylic acid group at position 3 of this compound can serve as a site for further functionalization, enabling the design of more potent and selective drug candidates.

In addition to its medicinal applications, 1H-indole derivatives are also being explored for their role in materials science. The indole structure can be incorporated into polymers or self-assembling materials due to its aromaticity and ability to form hydrogen bonds. This makes it a valuable component in the development of advanced materials with tailored properties for electronic devices or sensors.

The synthesis of 1H-indole derivatives has evolved significantly over the years. Traditional methods often involved multi-step reactions with low yields, but modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have improved both efficiency and scalability. For example, the Suzuki-Miyaura coupling reaction has been successfully applied to construct indole derivatives with high precision.

Furthermore, computational chemistry tools have played a pivotal role in understanding the properties of 1H-indole derivatives at the molecular level. Density functional theory (DFT) calculations have provided insights into the electronic structure and reactivity of these compounds, aiding in their rational design for specific applications.

In conclusion, 1H-indole-3-carboxylic acid, 2-methyl-1-(phenylmethyl)- (CAS No. 885525-21-3) is a versatile compound with immense potential across multiple disciplines. Its unique chemical structure and functional groups make it an ideal candidate for further research and development in drug discovery, materials science, and beyond.